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Compound of Interest

Compound Name: 1-Piperonylipiperazine

Cat. No.: B118981

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for 1-piperonylpiperazine (CAS No. 32231-06-4). The
information is intended to support safe laboratory and manufacturing practices for professionals
in research and drug development.

Chemical and Physical Properties

1-Piperonylpiperazine is a versatile organic compound utilized in pharmaceutical synthesis
and agrochemical development.[1] A summary of its key physical and chemical properties is
presented in Table 1.
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Property Value Source

Molecular Formula C12H16N202 [1]

Molecular Weight 220.27 g/mol [1][2]
White to yellow to orange

Appearance ) [11[3]
crystalline powder

Melting Point 36-46°C [11[3]

Boiling Point 147 - 149 °C at 2 mmHg [1][3]

) > 112 °C (> 233.6 °F) - closed

Flash Point [4]
cup
Slightly soluble in water.

Solubility Soluble in methanol and [51[6]
ethanol.

Purity > 97% (Assay by titration) [1]

Hazard Identification and GHS Classification

1-Piperonylpiperazine is classified as a hazardous substance. The aggregated GHS

classification from multiple sources indicates the following hazards:
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Hazard Class

GHS Classification

Signal Word

Hazard Statement

Skin

Corrosion/Irritation

Category 1 / Category
2

Danger / Warning

H314: Causes severe
skin burns and eye
damage.[2][4] H315:
Causes skin irritation.

[2][6]

Serious Eye

Damage/Eye Irritation

Category 1 / Category
2

Danger / Warning

H314: Causes severe
skin burns and eye
damage.[2][4] H319:
Causes serious eye
irritation.[2][6]

Specific Target Organ H335: May cause
Toxicity (Single Category 3 Warning respiratory irritation.[2]
Exposure) [4]
o Harmful if swallowed,
Acute Toxicity (Oral, ) ) ]
Category 4 Danger in contact with skin or

Dermal, Inhalation)

if inhaled.[4]

Pictograms:

laalt text

laalt text

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize risk.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166. [4][7]A face shield may also be necessary. [8]* Skin Protection: Wear
appropriate protective gloves and clothing to prevent skin exposure. [4][7]* Respiratory
Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if
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exposure limits are exceeded or if irritation or other symptoms are experienced. [4][7]A dust
mask of type N95 (US) is recommended.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably in a chemical fume hood. [4]
[8]* Ensure that eyewash stations and safety showers are close to the workstation location.

[41[7]

Storage

e Store in a cool, dry, and well-ventilated place. [4][8]* Keep containers tightly closed to
prevent moisture absorption as the material may be hygroscopic. [6]* Store locked up. [4][7]*
Incompatible materials include strong oxidizing agents and strong acids. [4]

First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.

Exposure Route First Aid Measures

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing. [4][7]If not

breathing, give artificial respiration. [4][7]

Immediately take off all contaminated clothing.
[4][7]Rinse skin with water/shower. [4][7]Wash

off immediately with soap and plenty of water.

[4]

Skin Contact

Rinse cautiously with water for several minutes.
Eye Contact [4][7]Remove contact lenses, if present and

easy to do. Continue rinsing. [4][7]

) Do NOT induce vomiting. [4][7]Rinse mouth with
Ingestion
water. [8]

Fire Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. [4][8]* Specific Hazards: Hazardous combustion products include carbon
oxides (CO, COz) and nitrogen oxides (NOXx). [4][8]* Protective Equipment: Wear a self-
contained breathing apparatus (SCBA) and full protective gear. [4][8]

Toxicological Information

1-Piperonylpiperazine is reported to be a dermatotoxin, causing skin burns, and can induce
toxic pneumonitis (inflammation of the lungs) upon inhalation. [2]It is also noted to attenuate
the neurotoxicity of 3,4-methylenedioxymethamphetamine (MDMA) when co-administered. [2]
While studies on the toxicological effects of 1-piperonylpiperazine exist, detailed experimental
protocols for these studies are not available in publicly accessible safety data sheets. A general
workflow for assessing chemical toxicity is illustrated below.

Experimental Workflows and Logical Relationships
Safety and Handling Workflow

The following diagram illustrates the logical flow of safety and handling procedures for a
hazardous chemical like 1-piperonylpiperazine.
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Caption: Logical workflow for safe chemical handling.

General Toxicity Assessment Workflow

This diagram outlines a typical workflow for assessing the toxicity of a chemical compound.
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Caption: Generalized workflow for chemical toxicity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 1-Piperonylpiperazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118981#1-piperonylpiperazine-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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